5/'-O-(4,4-Dimethoxytrityl)-2/'-deoxy-2/'-fluorouridine-3/'-(2-cyanoethyl-N,N-diisopropyl)phosphoram
5/'-O-(4,4-Dimethoxytrityl)-2/'-deoxy-2/'-fluorouridine-3/'-(2-cyanoethyl-N,N-diisopropyl)phosphoram
Brand Name:
Vulcanchem
CAS No.:
146954-75-8
VCID:
VC0130127
InChI:
InChI=1S/C39H46FN4O8P/c1-26(2)44(27(3)4)53(50-24-10-22-41)52-36-33(51-37(35(36)40)43-23-21-34(45)42-38(43)46)25-49-39(28-11-8-7-9-12-28,29-13-17-31(47-5)18-14-29)30-15-19-32(48-6)20-16-30/h7-9,11-21,23,26-27,33,35-37H,10,24-25H2,1-6H3,(H,42,45,46)/t33-,35-,36-,37-,53?/m1/s1
SMILES:
CC(C)N(C(C)C)P(OCCC#N)OC1C(OC(C1F)N2C=CC(=O)NC2=O)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC
Molecular Formula:
C39H46FN4O8P
Molecular Weight:
748.8 g/mol
5/'-O-(4,4-Dimethoxytrityl)-2/'-deoxy-2/'-fluorouridine-3/'-(2-cyanoethyl-N,N-diisopropyl)phosphoram
CAS No.: 146954-75-8
Main Products
VCID: VC0130127
Molecular Formula: C39H46FN4O8P
Molecular Weight: 748.8 g/mol
| CAS No. | 146954-75-8 |
|---|---|
| Product Name | 5/'-O-(4,4-Dimethoxytrityl)-2/'-deoxy-2/'-fluorouridine-3/'-(2-cyanoethyl-N,N-diisopropyl)phosphoram |
| Molecular Formula | C39H46FN4O8P |
| Molecular Weight | 748.8 g/mol |
| IUPAC Name | 3-[[(2R,3R,4R,5R)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-(2,4-dioxopyrimidin-1-yl)-4-fluorooxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile |
| Standard InChI | InChI=1S/C39H46FN4O8P/c1-26(2)44(27(3)4)53(50-24-10-22-41)52-36-33(51-37(35(36)40)43-23-21-34(45)42-38(43)46)25-49-39(28-11-8-7-9-12-28,29-13-17-31(47-5)18-14-29)30-15-19-32(48-6)20-16-30/h7-9,11-21,23,26-27,33,35-37H,10,24-25H2,1-6H3,(H,42,45,46)/t33-,35-,36-,37-,53?/m1/s1 |
| Standard InChIKey | HQHQPAYRJJMYQX-DJTPZYMWSA-N |
| Isomeric SMILES | CC(C)N(C(C)C)P(OCCC#N)O[C@@H]1[C@H](O[C@H]([C@@H]1F)N2C=CC(=O)NC2=O)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC |
| SMILES | CC(C)N(C(C)C)P(OCCC#N)OC1C(OC(C1F)N2C=CC(=O)NC2=O)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC |
| Canonical SMILES | CC(C)N(C(C)C)P(OCCC#N)OC1C(OC(C1F)N2C=CC(=O)NC2=O)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC |
| PubChem Compound | 9810693 |
| Last Modified | Nov 11 2021 |
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